Cas no 2172129-17-6 (3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172129-17-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5853962
• PubChem ID: 165543447
• Update Time: 2025-07-14

3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid
• 2172129-17-6
• 3-ethyl-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}pyrrolidine-3-carboxylic acid
• EN300-1494153

• Inchi： 1S/C26H30N2O6/c1-2-26(24(30)31)11-13-28(17-26)23(29)16-33-14-12-27-25(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,2,11-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： HKMIQFQGHBUYEQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid

Introduction to 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid (CAS No. 2172129-17-6) in Modern Chemical Biology

3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid, identified by its CAS number 2172129-17-6, represents a sophisticated compound with significant implications in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular targeting. The presence of multiple functional groups, including an ethyl side chain, a pyrrolidine core, and a fluoren-9-yl moiety, contributes to its unique chemical properties and biological activities.

The fluoren-9-yl substituent is particularly noteworthy, as it is often employed in medicinal chemistry for its ability to enhance solubility, stability, and binding affinity in drug candidates. This feature makes the compound a valuable scaffold for designing novel therapeutic agents. Furthermore, the methoxycarbonyl group introduces a protective acylation function, which is commonly utilized in peptide synthesis and protein modification studies. Such modifications are essential for stabilizing reactive intermediates and improving the pharmacokinetic profiles of bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. The structural complexity of 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid positions it as a promising candidate for such applications. For instance, the combination of the pyrrolidine ring and the extended side chain allows for selective binding to specific enzymes or receptors involved in critical biological pathways. This selective interaction is crucial for minimizing off-target effects and maximizing therapeutic efficacy.

In the realm of drug development, the compound's ability to undergo further chemical modifications makes it an attractive intermediate for synthesizing more complex derivatives. Researchers have leveraged its structural features to develop novel analogs with enhanced bioavailability and improved pharmacological properties. For example, modifications at the ethyl substituent or the fluoren-9-yl moiety have been explored to fine-tune solubility and metabolic stability. These efforts align with contemporary trends in pharmaceutical research, where optimizing molecular structure is key to achieving desired pharmacokinetic and pharmacodynamic outcomes.

The role of computational chemistry and high-throughput screening has further accelerated the discovery process for compounds like 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}pyrrolidine-3-carboxylic acid. Advanced computational methods enable researchers to predict binding affinities, metabolic pathways, and potential side effects with remarkable accuracy. This data-driven approach has been instrumental in identifying lead compounds that exhibit promising biological activity while minimizing toxicity. Such methodologies are essential for bridging the gap between academic research and clinical translation.

Moreover, the compound's relevance extends beyond traditional drug discovery applications. Its structural motifs have been explored in materials science and nanotechnology, where precise molecular architecture is critical for designing functional materials. The fluoren-9-yl group, known for its fluorescence properties, has been utilized in developing luminescent probes for biochemical assays. Similarly, the pyrrolidine core serves as a versatile scaffold for creating polymers with tailored mechanical and chemical properties. These interdisciplinary applications underscore the versatility of 3-(ethyl)-1-{2-(2-{[(9H-fluoren)-9-yloxy carbonyl] amino}ethoxy acetyl) pyrrolidin}-3-carboxylic acid (CAS No: 2172129176).

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between protected amino acids and fluorinated precursors, followed by deprotection under mild acidic conditions. The use of advanced catalytic systems has further streamlined these processes, reducing environmental impact while improving efficiency. Such advancements reflect broader trends in green chemistry, where sustainable methodologies are prioritized without compromising on product quality.

From a regulatory perspective, compounds like 3-(ethyl)-1-{2-(2-{[(9H-fluoren)-9-yloxy carbonyl] amino}ethoxy acetyl) pyrrolidin}-3-carboxylic acid (CAS No: 2172129176) must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies such as the FDA and EMA have established stringent guidelines for evaluating new chemical entities (NCEs). These guidelines cover aspects ranging from acute toxicity studies to long-term carcinogenicity assessments. Compliance with these regulations is essential for ensuring patient safety while advancing therapeutic innovation.

In conclusion,3-(ethyl)-1-{2-(2-{[(9H-fluoren)-9-yloxy carbonyl] amino}ethoxy acetyl) pyrrolidin}-3-carboxylic acid (CAS No: 2172129176) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its intricate structure offers numerous opportunities for further exploration, from developing novel therapeutics to creating advanced materials. As research continues to evolve，this compound will undoubtedly play a significant role in shaping future advancements across multiple scientific disciplines.